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Introduction
Carasinol D is a naturally occurring polyphenolic compound belonging to the stilbenoid class,

specifically classified as a tetrastilbene. Stilbenoids are a well-documented group of secondary

metabolites found in various plant species, known for their diverse and potent biological

activities. This technical guide provides a comprehensive overview of the discovery and natural

source of Carasinol D, including its chemical properties and a generalized experimental

approach for its isolation.

Discovery and Natural Source
Carasinol D was first isolated and identified by a team of researchers led by Ke Jun Cheng,

with their findings published in a 2008 article in Chinese Chemical Letters.[1][2][3] This novel

compound was discovered during a phytochemical investigation of the roots of Caragana sinica

(Buc'hoz) Rehder, a plant belonging to the Leguminosae family.[1][2][3] Caragana sinica has a

history of use in traditional medicine, prompting scientific interest in its chemical constituents.[4]

The discovery of Carasinol D contributed to the growing family of complex oligostilbenes

isolated from the Caragana genus. The initial structure elucidation of Carasinol D was

accomplished through spectroscopic analysis.[1] Interestingly, the discovery paper also noted

that Carasinol D could be obtained through an acid-catalyzed conversion from another related

natural product, Carasinol B, suggesting a potential semi-synthetic route to this compound.[1]
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Chemical Properties
Carasinol D is a tetrastilbene, meaning it is formed from four stilbene units. Its chemical

formula is C₅₆H₄₂O₁₃, and it has a molecular weight of 922.92 g/mol .[2] The complex structure

of Carasinol D features multiple hydroxyl groups, which contribute to its polyphenolic nature

and likely play a significant role in its biological activity.

Property Value Reference

Chemical Formula C₅₆H₄₂O₁₃ [2]

Molecular Weight 922.92 g/mol [2]

Class Tetrastilbene [1][2]

Natural Source Roots of Caragana sinica [1]

CAS Number 1072797-66-0 [2]

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Carasinol D are

outlined in the primary literature. Below is a generalized workflow based on common

methodologies for the isolation of stilbenoids from plant material.

General Isolation and Purification Workflow
Plant Material Collection and Preparation: The roots of Caragana sinica are collected,

washed, air-dried, and then ground into a fine powder.

Extraction: The powdered plant material is subjected to solvent extraction, typically using a

series of solvents with increasing polarity, such as n-hexane, ethyl acetate, and methanol, to

separate compounds based on their solubility.

Fractionation: The crude extracts are then fractionated using techniques like column

chromatography over silica gel or Sephadex LH-20. This step aims to separate the complex

mixture into simpler fractions.
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Isolation of Pure Compound: The fractions containing the target compound, as indicated by

analytical methods like Thin Layer Chromatography (TLC), are further purified using

preparative High-Performance Liquid Chromatography (HPLC) to yield the pure Carasinol
D.

Structure Elucidation: The chemical structure of the isolated compound is determined using a

combination of spectroscopic techniques, including:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY,

HSQC, HMBC) NMR experiments are used to elucidate the detailed connectivity and

stereochemistry of the molecule.

Visualizations
Logical Relationship of Carasinol D Discovery
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Caption: Logical flow from the natural source to the discovery of Carasinol D.

Generalized Experimental Workflow for Carasinol D
Isolation
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Caption: A generalized workflow for the isolation and identification of Carasinol D.
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Biological Activity
While the initial discovery paper focused on the isolation and structure elucidation of Carasinol
D, further research is needed to fully characterize its biological activities. Other stilbenoids

isolated from Caragana sinica have demonstrated a range of pharmacological effects, including

antioxidant, anti-inflammatory, and neuroprotective properties, suggesting that Carasinol D
may also possess significant therapeutic potential. As of now, specific quantitative data on the

biological activity of Carasinol D, such as IC₅₀ values, are not widely available in the public

domain.

Conclusion
Carasinol D is a significant discovery in the field of natural product chemistry, representing a

complex tetrastilbene from the roots of Caragana sinica. Its unique chemical structure warrants

further investigation into its pharmacological properties. This guide provides a foundational

understanding of its discovery and natural source, which can serve as a valuable resource for

researchers interested in the continued exploration of this promising natural compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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